Cas no 906352-85-0 (3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole)

• Product name: 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole
• CAS No: 906352-85-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD09065006
• CID: 802829
• PubChem ID: 24229627

3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-(1-methyl-1H-pyrazol-3-yl)-
• 3-(1-Methyl-1H-pyrazol-3-yl)benzoic acid
• 3-(1-methylpyrazol-3-yl)benzoic acid
• 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole
• CS-0459437
• DTXSID30640332
• SCHEMBL939191
• MFCD09065006
• 3-(1-methyl-1H-pyrazol-3-yl)benzoic acid, AldrichCPR
• Benzoicacid,3-(1-methyl-1H-pyrazol-3-yl)-
• MS-22081
• 906352-85-0
• FT-0757704
• DB-078748

• MDL： MFCD09065006
• Inchi： InChI=1S/C11H10N2O2/c1-13-6-5-10(12-13)8-3-2-4-9(7-8)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： NQPMBEUYTBLTAG-UHFFFAOYSA-N
• SMILES： CN1C=CC(=N1)C2=CC(=CC=C2)C(=O)O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.24
• Melting Point: 167-169
• Boiling Point: 419.6°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.617
• PSA: 55.12000
• LogP: 1.78530

3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole Security Information

• Hazard Statement： Harmful

3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole

Recent Advances in the Study of 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole (CAS: 906352-85-0) and Its Applications in Chemical Biology and Medicine

The compound 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole (CAS: 906352-85-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyrazole ring substituted with a carboxyphenyl group, has been the subject of numerous studies exploring its biological activities, pharmacological properties, and potential as a scaffold for drug development. Recent research has particularly focused on its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases.

One of the most notable findings in recent literature pertains to the compound's interaction with cyclooxygenase-2 (COX-2), an enzyme critical in the inflammatory response. Studies have demonstrated that 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole exhibits selective inhibition of COX-2 over COX-1, suggesting its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The structural features of this compound, particularly the carboxylic acid moiety at the 3-position of the phenyl ring, appear to play a crucial role in its binding affinity and selectivity for COX-2.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole. Several research groups have reported that derivatives of this compound show promising activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. Mechanistic studies suggest that these effects may be mediated through the inhibition of protein kinases involved in cell proliferation and survival pathways. The compound's ability to chelate metal ions has also been investigated, with implications for its potential use in targeting metalloenzymes overexpressed in certain cancers.

From a synthetic chemistry perspective, recent advances have been made in developing more efficient routes to produce 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole and its derivatives. Novel catalytic methods have been reported that improve yield and purity while reducing environmental impact. These synthetic innovations are particularly important as they facilitate the production of diverse analogs for structure-activity relationship studies, which are crucial for optimizing the compound's pharmacological profile.

The pharmacokinetic properties of 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole have also been a focus of recent research. Studies employing advanced analytical techniques such as LC-MS/MS have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion characteristics. These findings are informing the design of more drug-like derivatives with improved bioavailability and metabolic stability, addressing some of the challenges identified in early-stage development.

Looking forward, the versatility of 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole as a chemical scaffold suggests numerous opportunities for further research and development. Current investigations are exploring its potential in areas such as neurodegenerative diseases, metabolic disorders, and infectious diseases. The compound's ability to serve as a versatile building block for medicinal chemistry campaigns positions it as an important tool in the ongoing search for novel therapeutic agents. As research continues to elucidate its mechanisms of action and optimize its pharmacological properties, 3-(3-Carboxyphenyl)-1-methyl-1H-pyrazole is likely to remain a compound of significant interest in chemical biology and drug discovery.